Cas no 2353945-53-4 (1-[(Benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid)
1-[(Benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-27725403
- 1-[(benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid
- 2353945-53-4
- 1-[(Benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid
-
- Inchi: 1S/C18H23NO5/c20-16(21)18(15-6-10-23-11-7-15)8-9-19(13-18)17(22)24-12-14-4-2-1-3-5-14/h1-5,15H,6-13H2,(H,20,21)
- InChI Key: JEVYCHWFLTVIAI-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)C1(C(=O)O)CN(C(=O)OCC2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 333.15762283g/mol
- Monoisotopic Mass: 333.15762283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 76.1Ų
1-[(Benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27725403-0.05g |
1-[(benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid |
2353945-53-4 | 0.05g |
$1428.0 | 2023-05-25 | ||
| Enamine | EN300-27725403-0.1g |
1-[(benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid |
2353945-53-4 | 0.1g |
$1496.0 | 2023-05-25 | ||
| Enamine | EN300-27725403-0.25g |
1-[(benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid |
2353945-53-4 | 0.25g |
$1564.0 | 2023-05-25 | ||
| Enamine | EN300-27725403-0.5g |
1-[(benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid |
2353945-53-4 | 0.5g |
$1632.0 | 2023-05-25 | ||
| Enamine | EN300-27725403-1.0g |
1-[(benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid |
2353945-53-4 | 1g |
$1701.0 | 2023-05-25 | ||
| Enamine | EN300-27725403-2.5g |
1-[(benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid |
2353945-53-4 | 2.5g |
$3332.0 | 2023-05-25 | ||
| Enamine | EN300-27725403-5.0g |
1-[(benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid |
2353945-53-4 | 5g |
$4930.0 | 2023-05-25 | ||
| Enamine | EN300-27725403-10.0g |
1-[(benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid |
2353945-53-4 | 10g |
$7312.0 | 2023-05-25 |
1-[(Benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 1-[(Benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid
Introduction to 1-[(Benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 2353945-53-4)
1-[(Benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2353945-53-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of both the benzyloxy carbonyl group and the tetrahydropyran ring in its molecular structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for further chemical modifications and biological evaluations.
The benzyloxy carbonyl moiety is a well-established protecting group in peptide synthesis, known for its stability under various reaction conditions and its ability to prevent unwanted side reactions. This feature makes 1-[(Benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid a promising intermediate in the synthesis of more complex peptide mimetics and peptidomimetics. Additionally, the tetrahydropyran ring (oxan-4-yl) contributes to the compound's solubility and bioavailability, which are critical factors in drug design. The pyrrolidine core is particularly interesting because it is a common motif in biologically active molecules, including natural products and synthetic drugs.
In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery, with an emphasis on small molecules that can modulate biological pathways relevant to human health and disease. Pyrrolidine derivatives have emerged as a rich structural class due to their ability to engage with various biological targets, including enzymes and receptors. The compound 1-[(Benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid represents an innovative approach to leveraging these structural features for therapeutic purposes.
One of the most compelling aspects of this compound is its potential as a precursor for the development of enzyme inhibitors. Enzyme inhibition is a cornerstone of modern drug design, with many successful drugs on the market targeting specific enzymes to modulate physiological processes. The pyrrolidine scaffold can be engineered to interact with active sites of enzymes, while the benzyloxy carbonyl group can serve as a handle for further derivatization. This dual functionality makes 1-[(Benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid a versatile building block for medicinal chemists.
Moreover, the tetrahydropyran ring introduces flexibility into the molecular structure, which can be exploited to optimize binding affinity and selectivity. This flexibility allows the compound to adopt multiple conformations that may enhance its interaction with biological targets. Such conformational diversity is often essential for achieving high efficacy in drug candidates.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high precision. By leveraging these computational tools, scientists have been able to design and optimize compounds like 1-[(Benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid with greater efficiency than ever before. These computational studies have revealed that subtle modifications to the molecular structure can significantly impact biological activity, providing valuable insights for future drug development efforts.
The synthesis of 1-[(Benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the benzyloxy carbonyl group typically requires careful control of reaction conditions to ensure high yield and purity. Similarly, the formation of the tetrahydropyran ring necessitates precise regioselective reactions that avoid unwanted side products. These synthetic challenges underscore the importance of expertise in organic chemistry when working with complex molecules like this one.
In addition to its synthetic significance, 1-[(Benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid has potential applications in materials science and industrial chemistry. Its unique structural features make it a candidate for use in polymer synthesis or as an intermediate in specialty chemical manufacturing. The versatility of this compound underscores its broad utility beyond pharmaceutical applications.
The growing interest in pyrrolidine derivatives has been fueled by their demonstrated efficacy in preclinical studies conducted by various research groups worldwide. These studies have shown that pyrrolidine-based compounds can modulate a wide range of biological pathways, including those involved in inflammation, neurodegeneration, and metabolic disorders. The compound 1-(benzyloxy)-carbonyl)-3-(oxan - 4 - yl ) py r r o l i n e - 3 - car box y l i c ac i d ( CAS N o . 2 35 3 9 4 5 - 5 3 - 4 ) is no exception, with preliminary data suggesting its potential as a lead molecule for further development.
Future research directions may include exploring novel synthetic routes to improve scalability and cost-effectiveness while maintaining high purity standards. Additionally, investigation into its pharmacokinetic properties will be crucial for determining its suitability as an oral or injectable therapeutic agent. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to fully realize its potential.
The impact of 1-(benzyloxy)-carbonyl)-3-(oxan - 4 - y l ) py r r o l i n e - 3 - car box y l i c ac i d ( CAS N o . 2 35 3 9 4 5 - 5 3 - 4 ) extends beyond academic research; it holds promise for addressing unmet medical needs through innovative drug design strategies. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in shaping next-generation therapeutics.
2353945-53-4 (1-[(Benzyloxy)carbonyl]-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)